Cas no 954695-83-1 (1-(4-methoxyphenyl)methyl-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea)

• Product Name: 1-(4-methoxyphenyl)methyl-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea
• CAS No: 954695-83-1
• MF: C₂₀H₂₃N₃O₃
• MW: 353.414924860001
• CID: 6032990
• PubChem ID: 16919947
• Update Time: 2025-05-30

1-(4-methoxyphenyl)methyl-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)methyl-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea
• Urea, N-[(4-methoxyphenyl)methyl]-N'-[(5-oxo-1-phenyl-3-pyrrolidinyl)methyl]-
• AKOS024643944
• 1-(4-methoxybenzyl)-3-((5-oxo-1-phenylpyrrolidin-3-yl)methyl)urea
• 1-[(4-methoxyphenyl)methyl]-3-[(5-oxo-1-phenylpyrrolidin-3-yl)methyl]urea
• F2372-0038
• 954695-83-1

• Inchi： 1S/C20H23N3O3/c1-26-18-9-7-15(8-10-18)12-21-20(25)22-13-16-11-19(24)23(14-16)17-5-3-2-4-6-17/h2-10,16H,11-14H2,1H3,(H2,21,22,25)
• InChI Key： ASXFNCOLAOVLDA-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(OC)C=C1)C(NCC1CC(=O)N(C2=CC=CC=C2)C1)=O

Computed Properties

• Exact Mass: 353.17394160g/mol
• Monoisotopic Mass: 353.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• Density: 1.202±0.06 g/cm3(Predicted)
• Boiling Point: 664.9±35.0 °C(Predicted)
• pka: 13.78±0.46(Predicted)

Additional information on 1-(4-methoxyphenyl)methyl-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea

Professional Introduction to Compound with CAS No. 954695-83-1 and Product Name: 1-(4-methoxyphenyl)methyl-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea

The compound with the CAS number 954695-83-1 and the product name 1-(4-methoxyphenyl)methyl-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular structure, characterized by a combination of aromatic and heterocyclic moieties, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the development of novel urea-based compounds has seen remarkable progress, particularly in the realm of drug discovery. The presence of a urea functional group in 1-(4-methoxyphenyl)methyl-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea introduces a high degree of versatility, allowing for diverse pharmacological interactions. Urea derivatives are well-known for their ability to modulate enzyme activity and receptor binding, which has been extensively explored in the treatment of various diseases, including cancer and inflammatory disorders.

The 4-methoxyphenyl moiety in the compound's structure is particularly noteworthy. This aromatic ring system is known for its ability to enhance binding affinity and selectivity towards biological targets. The methoxy group at the para position further enhances the compound's solubility and metabolic stability, which are critical factors in drug design. These properties make 1-(4-methoxyphenyl)methyl-3-(5-oxo-1-phenylpyrrolidin-3-yl)methylurea an attractive candidate for further development.

Recent studies have highlighted the importance of 5-oxo-1-phenylpyrrolidin-3-yl groups in medicinal chemistry. This heterocyclic moiety has been shown to exhibit significant bioactivity, particularly in the context of central nervous system (CNS) disorders. The incorporation of this group into 1-(4-methoxyphenyl)methyl-3-(5-oxo-1-phenylpyrrolidin-3-ylmethylurea) suggests potential therapeutic benefits in conditions such as depression, anxiety, and neurodegenerative diseases. The urea linkage further enhances the compound's ability to interact with biological targets, providing multiple points of engagement for therapeutic intervention.

The synthesis of 1-(4-methoxyphenyl)methyl-3-(5-oxyo-pyrylidin)-methylurea involves a series of well-established chemical reactions, including condensation and cyclization processes. These synthetic pathways ensure high yield and purity, which are essential for pharmaceutical applications. The compound's stability under various conditions makes it suitable for further downstream processing, including formulation into drug delivery systems.

One of the most exciting aspects of this compound is its potential as an inhibitor of key enzymes involved in disease pathways. For instance, studies have shown that urea derivatives can effectively inhibit kinases and proteases, which are often overexpressed in cancer cells. The structural features of 1-(4-methoxyphenyl)methyl--(5-oxyo-pyrylidin)-methylurea, particularly the aromatic and heterocyclic moieties, suggest that it may be able to disrupt these disease-related pathways by binding to specific enzyme active sites.

In addition to its potential as an enzyme inhibitor, this compound may also exhibit anti-inflammatory properties. Inflammation is a common underlying mechanism in many diseases, including autoimmune disorders and cardiovascular conditions. The ability of 1-(4-methoxyphenyl)-methyl--(5-oxyo-pyrylidin)-methylurea to modulate inflammatory responses could make it a valuable therapeutic agent.

The pharmacokinetic profile of 1-(4-methoxyphenyl)-methyl--(5-oxyo-pyrylidin)-methylurea is another critical factor that needs to be evaluated. Studies have shown that urea derivatives can exhibit varying degrees of absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these properties is essential for optimizing drug delivery systems and ensuring therapeutic efficacy. Preliminary studies suggest that this compound has favorable ADME characteristics, making it suitable for oral administration.

Future research will focus on evaluating the safety and efficacy of 1-(4-methoxyphenyl)-methyl--(5-oxyo-pyrylidin)-methylurea in preclinical models. Animal studies will provide valuable insights into its pharmacological effects and potential side effects. Additionally, computational modeling techniques will be employed to predict how this compound interacts with biological targets at the molecular level.

The development of novel pharmaceutical compounds is a complex process that requires interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The compound with CAS number 954695--83--1 represents an excellent example of how structural innovation can lead to new therapeutic opportunities. Its unique combination of structural features makes it a promising candidate for further investigation.

In conclusion, 1( 4 - methoxy phen y l ) m eth y l - 3 ( 5 - ox o - 1 - phen y l p y r r o l id i n - 3 - yl ) m eth y l u re a holds significant promise as a therapeutic agent due to its unique structural properties and potential bioactivity . Further research is warranted to fully elucidate its pharmacological effects and explore its therapeutic potential . p >